N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(1-propylindol-3-yl)sulfonylacetamide
• InChI: InChI=1S/C21H24N2O3S/c1-4-12-23-13-20(17-9-5-6-11-19(17)23)27(25,26)14-21(24)22-18-10-7-8-15(2)16(18)3/h5-11,13H,4,12,14H2,1-3H3,(H,22,24)
• InChI Key: ZDIMYTVXQGUXES-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 850932-58-0

Description

N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activities

Research on similar compounds to N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide has shown promising results in biological activities. A study by Khan et al. (2019) on N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide sulfonamides revealed significant antibacterial, antifungal, and anthelmintic activities. These findings suggest potential applications of similar compounds in combating various infections and infestations (Khan et al., 2019).

Environmental Monitoring

Another application area is environmental monitoring. Houdier et al. (2000) discussed the use of a derivative compound as a fluorescent probe for detecting carbonyl compounds in water samples. This highlights the potential of using similar compounds for environmental analysis and monitoring (Houdier et al., 2000).

Cryopreservation

In the field of cryopreservation, a study by McNiven et al. (1993) on dimethyl-acetamide (a related compound) demonstrated its effectiveness as a cryoprotectant for rainbow trout spermatozoa. This suggests that related compounds could be explored for cryopreserving biological samples (McNiven et al., 1993).

Plant Growth Regulation

Mefluidide, another related compound, has been shown to affect plant growth. Tseng and Li (1984) reported that mefluidide can protect plants from chilling injury, indicating potential agricultural applications of similar compounds (Tseng & Li, 1984).

Neuroscientific Research

A study by Lu and Mattson (2001) on dimethyl sulfoxide (DMSO), a structurally related compound, showed its effects on suppressing NMDA- and AMPA-induced ion currents and calcium influx in hippocampal neurons. This suggests potential applications in neuroscientific research and neuroprotection (Lu & Mattson, 2001).